Cas no 886939-20-4 (4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886939-20-4
• MF: C₁₈H₁₇N₃O₅S
• MW: 387.40968298912
• CID: 5477589
• PubChem ID: 7295301
• Update Time: 2025-06-15

4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024666996
• F2648-0701
• AB00680428-01
• 4-(ethylsulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 886939-20-4
• 4-ethylsulfonyl-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(ethanesulfonyl)-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C18H17N3O5S/c1-3-27(23,24)15-9-7-12(8-10-15)16(22)19-18-21-20-17(26-18)13-5-4-6-14(11-13)25-2/h4-11H,3H2,1-2H3,(H,19,21,22)
• InChI Key： HBEKWFUXRPQTOD-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(C(NC2=NN=C(C3C=CC=C(C=3)OC)O2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 387.08889182g/mol
• Monoisotopic Mass: 387.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Additional information on 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-(Ethanesulfonyl)-N-5-(3-Methoxyphenyl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS: 886939-20-4)

The compound 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886939-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxadiazole scaffold and ethanesulfonyl moiety, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide to enhance its bioactivity and pharmacokinetic profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, facilitating further biological evaluation. The study highlighted the importance of the ethanesulfonyl group in modulating the compound's solubility and binding affinity to target proteins, which are critical factors for its potential as an oral therapeutic agent.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against a range of kinase enzymes, particularly those involved in inflammatory and oncogenic pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide showed significant activity against the JAK2 kinase, a key player in cytokine signaling and a validated target for autoimmune diseases and certain cancers. The IC50 value was reported to be in the low micromolar range, suggesting promising therapeutic potential.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt protein-protein interactions critical for cell proliferation and survival. Molecular docking studies, as described in a 2024 paper in the European Journal of Medicinal Chemistry, indicated that the compound binds to the ATP-binding site of target kinases, thereby inhibiting their enzymatic activity. These findings were corroborated by cellular assays showing reduced phosphorylation of downstream signaling molecules in treated cells, supporting the compound's role as a kinase inhibitor.

Despite these promising results, challenges remain in the development of 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide as a clinical candidate. Pharmacokinetic studies in animal models have revealed moderate bioavailability and rapid clearance, necessitating further structural modifications to improve its drug-like properties. Recent efforts have focused on prodrug strategies and formulation optimization to enhance its stability and absorption, as discussed in a 2023 review in Drug Discovery Today.

In conclusion, 4-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising scaffold for the development of novel kinase inhibitors with potential applications in oncology and inflammatory diseases. While significant progress has been made in understanding its biological activity and mechanism of action, further research is needed to address its pharmacokinetic limitations and advance it toward clinical trials. The ongoing studies underscore the importance of this compound in the broader context of drug discovery and highlight its potential to contribute to the development of new therapeutic agents.